Cas no 1244856-03-8 (4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid)

• Product Name: 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid
• CAS No: 1244856-03-8
• MF: C₁₀H₆Br₂F₄O₂
• MW: 393.955055713654
• MDL: MFCD16619628
• CID: 3160912
• PubChem ID: 56587759
• Update Time: 2025-06-08

4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid
• AKOS007930255
• 1244856-03-8

• MDL： MFCD16619628
• Inchi： 1S/C10H6Br2F4O2/c11-2-3(12)1-4-6(13)8(15)5(10(17)18)9(16)7(4)14/h3H,1-2H2,(H,17,18)
• InChI Key： OBXJPXKXPWTMFH-UHFFFAOYSA-N
• SMILES： BrC(CBr)CC1C(=C(C(C(=O)O)=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 393.86502Da
• Monoisotopic Mass: 391.86707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid

Comprehensive Analysis of 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid (CAS No. 1244856-03-8)

4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid (CAS No. 1244856-03-8) is a fluorinated organic compound with a unique structural framework, combining a tetrafluorobenzoic acid core with a dibromopropyl side chain. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly interested in its halogenated aromatic properties, which contribute to its stability and reactivity under various conditions.

The synthesis of 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid involves multi-step organic reactions, often starting from tetrafluorobenzoic acid derivatives. The introduction of the dibromopropyl group enhances the compound's versatility, making it a valuable intermediate in the development of advanced materials. Recent studies have explored its role in cross-coupling reactions, a hot topic in modern organic chemistry, where it serves as a precursor for constructing complex molecular architectures.

One of the most frequently searched questions about this compound is its solubility and stability in different solvents. Experimental data indicate that 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, while remaining relatively stable under ambient conditions. This property makes it suitable for use in high-performance liquid chromatography (HPLC) and other analytical techniques.

In the context of green chemistry, a trending topic in scientific communities, researchers are investigating eco-friendly synthesis routes for this compound. The demand for sustainable halogenation methods has led to innovations in catalytic processes, reducing the environmental impact of traditional bromination techniques. This aligns with the broader goal of minimizing hazardous waste in chemical production.

The structure-activity relationship (SAR) of 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid is another area of intense research. Its fluorinated aromatic ring and brominated side chain contribute to its unique electronic properties, which are critical in designing bioactive molecules. For instance, its potential as a building block for drug discovery has been explored in the development of enzyme inhibitors and receptor modulators.

From an industrial perspective, the compound's thermal stability and compatibility with polymer matrices have made it a candidate for advanced material applications. Its incorporation into fluorinated polymers can enhance properties such as chemical resistance and thermal endurance, which are highly sought after in aerospace and electronics industries.

Analytical characterization of 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods confirm the compound's purity and structural integrity, ensuring its suitability for further applications. The CAS No. 1244856-03-8 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents.

In summary, 4-(2,3-Dibromopropyl)-2,3,5,6-tetrafluorobenzoic acid represents a fascinating intersection of halogenation chemistry and fluorinated aromatic systems. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in synthetic chemistry and material science.